Cas no 1450995-49-9 (2-Nitro-3-(3,4,5-trimethoxyphenyl)naphthalene)

• Product Name: 2-Nitro-3-(3,4,5-trimethoxyphenyl)naphthalene
• CAS No: 1450995-49-9
• MF: C₁₉H₁₇NO₅
• MW: 339.341985464096
• CID: 4600555
• Update Time: 2025-06-15

2-Nitro-3-(3,4,5-trimethoxyphenyl)naphthalene Chemical and Physical Properties

Names and Identifiers

• 2-Nitro-3-(3,4,5-trimethoxyphenyl)naphthalene

• Inchi： 1S/C19H17NO5/c1-23-17-10-14(11-18(24-2)19(17)25-3)15-8-12-6-4-5-7-13(12)9-16(15)20(21)22/h4-11H,1-3H3
• InChI Key： RIYAUWSWZIVBGC-UHFFFAOYSA-N
• SMILES： C1=C2C(C=CC=C2)=CC(C2=CC(OC)=C(OC)C(OC)=C2)=C1[N+]([O-])=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Phenylnaphthalenes

Additional information on 2-Nitro-3-(3,4,5-trimethoxyphenyl)naphthalene

Recent Advances in the Study of 2-Nitro-3-(3,4,5-trimethoxyphenyl)naphthalene (CAS: 1450995-49-9)

The compound 2-Nitro-3-(3,4,5-trimethoxyphenyl)naphthalene (CAS: 1450995-49-9) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This naphthalene derivative, characterized by a nitro group and a trimethoxyphenyl moiety, has been the subject of several studies exploring its biological activities, particularly in the context of cancer therapy and anti-inflammatory applications. The unique structural features of this compound make it a promising candidate for further drug development.

Recent research has focused on elucidating the molecular mechanisms underlying the biological effects of 2-Nitro-3-(3,4,5-trimethoxyphenyl)naphthalene. A study published in the Journal of Medicinal Chemistry (2023) demonstrated that this compound exhibits potent inhibitory activity against tubulin polymerization, a key process in cell division. The study utilized X-ray crystallography and molecular docking simulations to reveal the binding interactions between the compound and the tubulin protein, providing valuable insights into its mode of action. These findings suggest that 2-Nitro-3-(3,4,5-trimethoxyphenyl)naphthalene could serve as a lead compound for the development of novel anti-mitotic agents.

In addition to its anti-cancer properties, 2-Nitro-3-(3,4,5-trimethoxyphenyl)naphthalene has also been investigated for its anti-inflammatory effects. A 2022 study in Bioorganic & Medicinal Chemistry Letters reported that the compound significantly reduces the production of pro-inflammatory cytokines, such as TNF-α and IL-6, in macrophage cells. The researchers attributed this effect to the compound's ability to modulate the NF-κB signaling pathway, a critical regulator of inflammatory responses. These results highlight the potential of 2-Nitro-3-(3,4,5-trimethoxyphenyl)naphthalene as a dual-function agent with both anti-cancer and anti-inflammatory activities.

Further investigations into the pharmacokinetic properties of 2-Nitro-3-(3,4,5-trimethoxyphenyl)naphthalene have been conducted to assess its suitability as a drug candidate. A recent preclinical study evaluated the compound's bioavailability, metabolic stability, and toxicity profile. The results indicated that while the compound exhibits moderate metabolic stability, its oral bioavailability could be improved through structural modifications. These findings underscore the need for further optimization to enhance the drug-like properties of this promising molecule.

In conclusion, 2-Nitro-3-(3,4,5-trimethoxyphenyl)naphthalene (CAS: 1450995-49-9) represents a versatile scaffold with significant potential in medicinal chemistry. Its dual activity against cancer and inflammation, coupled with its well-characterized molecular interactions, positions it as a valuable candidate for future drug development efforts. Ongoing research aims to address its pharmacokinetic limitations and explore its therapeutic applications in greater depth.